4-(1-Methyl-1H-pyrazol-4-yl)benzenesulfonyl chloride

• CAS No.: 883146-09-6
• Molecular Formula: C10H9ClN2O2S
• Molecular Weight: 256.71 g/mol
• IUPAC Name: 4-(1-methylpyrazol-4-yl)benzenesulfonyl chloride
• InChI: InChI=1S/C10H9ClN2O2S/c1-13-7-9(6-12-13)8-2-4-10(5-3-8)16(11,14)15/h2-7H,1H3
• InChI Key: QAUCTDBYRKXERD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC=C(C=C2)S(=O)(=O)Cl

Description

4-(1-Methyl-1H-pyrazol-4-yl)benzenesulfonyl chloride is a useful research compound. Its molecular formula is C10H9ClN2O2S and its molecular weight is 256.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

0.5 g of 1-methyl-4-phenyl-1H-pyrazole (3.16 mmol) were dissolved in 20 ml of dichloromethane. At 0° C., 0.232 ml of chlorosulfonic acid were added and the reaction mixture was stirred for 1 h under ice cooling. Additional 0.7 ml of chlorosulfonic acid were added, the mixture was stirred at 0° C. for 30 minutes and then 90 minutes at 50° C. The two phases were separated and the lower layer put on ice, extracted twice with diethyl ether, dried over magnesium sulfate, filtered, and the solvent evaporated under reduced pressure to yield 0.496 g of the product.

Synthesis routes and methods II

Procedure details